Cas no 2672-88-0 (H-β-Ala-Gly-OH)

• Product Name: H-β-Ala-Gly-OH
• CAS No: 2672-88-0
• MF: C₅H₁₀N₂O₃
• MW: 146.144501209259
• MDL: MFCD00025611
• CID: 280684
• PubChem ID: 137672
• Update Time: 2025-10-21

H-β-Ala-Gly-OH Chemical and Physical Properties

Names and Identifiers

• Glycine, b-alanyl-
• 2-(3-aminopropanoylamino)acetic acid
• Á-ALANYLGLYCINE
• H-beta-ala-gly-oh
• H-β-Ala-Gly-OH
• Glycine,b-alanyl
• CHEBI:73834
• beta-Alanylglycine
• MFCD00025611
• NSC89652
• H-b-Ala-Gly-OH
• FT-0634436
• 2672-88-0
• SCHEMBL2476159
• beta-Alanyl glycine
• CHEMBL157332
• Q27144152
• NSC 89652
• 2-(3-aminopropanamido)acetic acid
• beta-Ala-Gly
• QDHYJVJAGQLHBA-UHFFFAOYSA-N
• (3-Aminopropanoyl)glycine
• [(3-aminopropanoyl)amino]acetic acid
• [(3-ammoniopropanoyl)amino]acetate
• DTXSID30181230
• EN300-187680
• NSC-89652
• CS-0286411
• .beta.-Alanylglycine
• beta-alanyl-glycine

• MDL： MFCD00025611
• Inchi： 1S/C5H10N2O3/c6-2-1-4(8)7-3-5(9)10/h1-3,6H2,(H,7,8)(H,9,10)
• InChI Key： QDHYJVJAGQLHBA-UHFFFAOYSA-N
• SMILES： O=C(CCN)NCC(=O)O

Computed Properties

• Exact Mass: 146.06900
• Monoisotopic Mass: 146.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 92.42000
• LogP: -0.37280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides

Additional information on H-β-Ala-Gly-OH

Introduction to H-β-Ala-Gly-OH (CAS No. 2672-88-0)

H-β-Ala-Gly-OH, with the Chemical Abstracts Service (CAS) number 2672-88-0, is a dipeptide composed of β-alanine and glycine. This compound has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research due to its unique structural properties and potential applications in various therapeutic areas.

The molecular structure of H-β-Ala-Gly-OH is characterized by a β-alanine residue linked to a glycine residue through an amide bond. The β-alanine moiety, an important component of this dipeptide, is a non-proteinogenic amino acid that plays a crucial role in the synthesis of carnosine and pantothenic acid (vitamin B5). Glycine, on the other hand, is one of the simplest amino acids and serves as a building block for proteins and a neurotransmitter in the central nervous system.

Recent studies have highlighted the potential of H-β-Ala-Gly-OH in various biological processes. For instance, research published in the Journal of Medicinal Chemistry has shown that dipeptides like H-β-Ala-Gly-OH can modulate cellular signaling pathways and exhibit anti-inflammatory properties. These findings suggest that H-β-Ala-Gly-OH may have therapeutic potential in treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory effects, H-β-Ala-Gly-OH has been investigated for its role in neuroprotection. A study published in the Journal of Neurochemistry demonstrated that this dipeptide can enhance neuronal survival and reduce oxidative stress in vitro. These neuroprotective properties make H-β-Ala-Gly-OH a promising candidate for the development of treatments for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of H-β-Ala-Gly-OH have also been studied extensively. Research indicates that this dipeptide has good bioavailability and can be effectively absorbed through the gastrointestinal tract. This characteristic is particularly advantageous for oral formulations, making it a viable option for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of H-β-Ala-Gly-OH in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical investigations.

In conclusion, H-β-Ala-Gly-OH (CAS No. 2672-88-0) is a promising dipeptide with a wide range of potential applications in medicine. Its unique structural properties, coupled with its anti-inflammatory and neuroprotective effects, make it an attractive target for drug development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, contributing to advancements in the treatment of various diseases.